Cas no 1350803-03-0 (Ethanone, 1-(5-ethynyl-2-hydroxyphenyl)-)

• Product name: Ethanone, 1-(5-ethynyl-2-hydroxyphenyl)-
• CAS No: 1350803-03-0
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 5169029
• PubChem ID: 139088147

Ethanone, 1-(5-ethynyl-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-ethynyl-2-hydroxyphenyl)-
• 1-(5-Ethynyl-2-hydroxyphenyl)ethanone
• 1350803-03-0
• F84542
• 2-Acetyl-4-ethynylphenol

• Inchi： 1S/C10H8O2/c1-3-8-4-5-10(12)9(6-8)7(2)11/h1,4-6,12H,2H3
• InChI Key： OXOBMCKLMBUPAV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C#C)=CC=C1O)C

Computed Properties

• Exact Mass: 160.052429494g/mol
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų